Cas no 2228531-87-9 (3-(2,3-dihydro-1H-inden-4-yloxy)piperidine)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine
• CAS No: 2228531-87-9
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6059157
• PubChem ID: 165866537
• Update Time: 2025-08-05

3-(2,3-dihydro-1H-inden-4-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine
• EN300-1747047
• 2228531-87-9

• Inchi： 1S/C14H19NO/c1-4-11-5-2-8-14(13(11)7-1)16-12-6-3-9-15-10-12/h2,5,8,12,15H,1,3-4,6-7,9-10H2
• InChI Key： DAWISKKOPDCCSG-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2CCCC=21)C1CNCCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine

Introduction to 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine (CAS No: 2228531-87-9)

3-(2,3-dihydro-1H-inden-4-yloxy)piperidine, identified by the chemical compound code CAS No: 2228531-87-9, is a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine incorporates a piperidine ring linked to an indene moiety, which contributes to its unique chemical and pharmacological properties.

The indene group in 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine introduces a rigid aromatic system that can influence the compound's interaction with biological targets. Piperidine derivatives, in general, are known for their role as key pharmacophores in various drug molecules. The presence of the hydroxyl group at the 4-position of the indene ring further enhances the compound's potential for further functionalization and biological activity modulation.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine-based scaffolds in the development of novel therapeutic agents. The structural features of 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine make it a promising candidate for further investigation in drug discovery. Researchers have been particularly interested in exploring its potential as a precursor or intermediate in synthesizing more complex molecules with enhanced pharmacological properties.

In the context of contemporary research, 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine has garnered attention due to its potential applications in addressing various therapeutic challenges. The compound's unique structural composition suggests that it may exhibit properties such as receptor binding affinity, metabolic stability, and selectivity, which are crucial for developing effective drugs. Studies have begun to explore its interactions with different biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction.

The synthesis of 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The indene ring is typically introduced through Friedel-Crafts alkylation or acylation reactions, followed by nucleophilic substitution to attach the piperidine moiety. The hydroxyl group is often incorporated via etherification or hydroxylation techniques. These synthetic pathways highlight the compound's complexity and the expertise required to produce it on a scalable basis.

One of the most intriguing aspects of 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine is its potential as a lead compound for drug development. Researchers are leveraging computational methods such as molecular docking and virtual screening to identify possible binding interactions with target proteins. These studies aim to uncover new therapeutic applications by understanding how 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine interacts with biological systems at a molecular level.

The pharmacological profile of 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine is still under investigation, but preliminary findings suggest that it may exhibit properties relevant to neurological disorders, cardiovascular diseases, and inflammatory conditions. The piperidine ring is known to be present in several FDA-approved drugs due to its favorable pharmacokinetic and pharmacodynamic characteristics. By incorporating this scaffold into new molecules like 3-(2,3-dihydro-1H-inden-4-yloxy)piperidine, scientists hope to develop next-generation therapeutics with improved efficacy and reduced side effects.

In conclusion, 3-(2, 3 -dihydro - 1 H -inden - 4 -yloxy ) piperidine ( CAS No : 22285 31 -87 -9 ) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications . Further research is warranted to fully elucidate its biological activities , mechanisms of action , and clinical potential . As our understanding of this compound grows , it holds promise for contributing to innovative treatments across multiple disease areas .